Cas no 1781297-42-4 (benzyl 4-cyano-3-fluoropiperidine-1-carboxylate)

• Product Name: benzyl 4-cyano-3-fluoropiperidine-1-carboxylate
• CAS No: 1781297-42-4
• MF: C₁₄H₁₅FN₂O₂
• MW: 262.279506921768
• CID: 5301585
• Update Time: 2025-06-28

benzyl 4-cyano-3-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-cyano-3-fluoropiperidine-1-carboxylate

• Inchi： 1S/C14H15FN2O2/c15-13-9-17(7-6-12(13)8-16)14(18)19-10-11-4-2-1-3-5-11/h1-5,12-13H,6-7,9-10H2
• InChI Key： NCHVAHMCEGHKKP-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(C#N)C(F)C1

Additional information on benzyl 4-cyano-3-fluoropiperidine-1-carboxylate

Benzyl 4-Cyano-3-Fluoropiperidine-1-Carboxylate (CAS No. 1781297-42-4): An Overview of a Promising Compound in Medicinal Chemistry

Benzyl 4-cyano-3-fluoropiperidine-1-carboxylate (CAS No. 1781297-42-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its benzyl and cyano functionalities, as well as the fluorinated piperidine moiety, offers a promising scaffold for the development of novel drugs targeting various diseases.

The benzyl 4-cyano-3-fluoropiperidine-1-carboxylate molecule is synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. The key steps involve the formation of the cyano group, the introduction of the fluorine atom, and the coupling with the benzyl moiety. These synthetic strategies are crucial for ensuring high yields and purity, which are essential for further biological evaluation and drug development.

Recent studies have highlighted the potential of benzyl 4-cyano-3-fluoropiperidine-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders, where this compound has shown promising activity as a modulator of specific neurotransmitter receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that benzyl 4-cyano-3-fluoropiperidine-1-carboxylate exhibits potent binding affinity to serotonin receptors, making it a potential candidate for the treatment of depression and anxiety disorders.

In addition to its neurological applications, benzyl 4-cyano-3-fluoropiperidine-1-carboxylate has also been investigated for its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a valuable lead compound for developing new treatments for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of benzyl 4-cyano-3-fluoropiperidine-1-carboxylate have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness as an oral medication. Moreover, its low toxicity and high selectivity towards target receptors further enhance its potential as a therapeutic agent.

One of the key challenges in the development of new drugs is overcoming resistance mechanisms that can limit their efficacy. In this context, benzyl 4-cyano-3-fluoropiperidine-1-carboxylate has shown promise in overcoming resistance to existing treatments. For example, studies have demonstrated that this compound can enhance the sensitivity of cancer cells to chemotherapeutic agents by modulating specific signaling pathways involved in drug resistance.

The structural flexibility of benzyl 4-cyano-3-fluoropiperidine-1-carboxylate also allows for extensive modification and optimization. Chemists can introduce various functional groups to fine-tune the pharmacological properties of this scaffold, such as improving solubility or enhancing receptor binding affinity. This versatility makes it an attractive starting point for high-throughput screening campaigns aimed at identifying novel drug candidates.

In conclusion, benzyl 4-cyano-3-fluoropiperidine-1-carboxylate (CAS No. 1781297-42-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it a valuable tool for researchers and pharmaceutical companies working on the development of new therapies for neurological disorders, inflammatory diseases, and cancer. As research in this area continues to advance, it is likely that benzyl 4-cyano-3-fluoropiperidine-1-carboxylate will play an increasingly important role in shaping the future landscape of drug discovery and development.